N-(4-fluorophenyl)-2-[7-(4-methoxybenzoyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]acetamide
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Description
N-(4-fluorophenyl)-2-[7-(4-methoxybenzoyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]acetamide is a useful research compound. Its molecular formula is C26H19FN2O6 and its molecular weight is 474.444. The purity is usually 95%.
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Scientific Research Applications
Structural and Chemical Analysis
Research on quinoline derivatives with amide bonds, such as those involving co-crystals and salts of quinoline, has contributed to understanding the structural intricacies and potential applications of these compounds. Studies have explored their crystalline structures, which can inform the design of new materials with desired properties (Karmakar, Kalita, & Baruah, 2009).
Drug Design and Medicinal Chemistry
Quinoline and its derivatives have been extensively studied for their potential in drug design and medicinal chemistry. For instance, the design and synthesis of multifunctional aldose reductase inhibitors based on quinoxalinones, which share structural similarities with the compound , suggest a promising area of research for managing diabetic complications and oxidative stress (Qin et al., 2015).
Material Science and Sensing Technologies
Some quinoline derivatives have been explored for their applications in material science, such as in the development of novel ratiometric fluorescence sensors for metal ion detection. These compounds exhibit selective and sensitive responses, which can be leveraged in designing advanced sensing materials (Gu et al., 2014).
Antimicrobial and Antiprotozoal Agents
Quinoline-based compounds have also been investigated for their antimicrobial and antiprotozoal activities. Newer hybrids of quinoxaline-oxadiazole, for example, have shown promising results against bacterial and fungal infections, as well as against Trypanosoma cruzi, suggesting potential applications in combating infectious diseases (Patel et al., 2017).
Properties
IUPAC Name |
N-(4-fluorophenyl)-2-[7-(4-methoxybenzoyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H19FN2O6/c1-33-18-8-2-15(3-9-18)25(31)20-12-29(13-24(30)28-17-6-4-16(27)5-7-17)21-11-23-22(34-14-35-23)10-19(21)26(20)32/h2-12H,13-14H2,1H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYVCRFYKWMPUGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C2=CN(C3=CC4=C(C=C3C2=O)OCO4)CC(=O)NC5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H19FN2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.